Cas no 1805505-78-5 (3-Bromo-6-fluoro-4-nitrobenzonitrile)

• Product Name: 3-Bromo-6-fluoro-4-nitrobenzonitrile
• CAS No: 1805505-78-5
• MF: C₇H₂BrFN₂O₂
• MW: 245.005383968353
• CID: 4972620
• Update Time: 2023-11-22

3-Bromo-6-fluoro-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-nitrobenzonitrile
• 3-Bromo-6-fluoro-4-nitrobenzonitrile

• Inchi： 1S/C7H2BrFN2O2/c8-5-1-4(3-10)6(9)2-7(5)11(12)13/h1-2H
• InChI Key： ZLQFNNWMAPQZBF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6